Cas no 2225169-87-7 (1-(4-Chlorophenyl)-1H-pyrazole-4-boronic acid)

1-(4-Chlorophenyl)-1H-pyrazole-4-boronic acid is a boronic acid derivative widely utilized in Suzuki-Miyaura cross-coupling reactions, a key methodology in organic synthesis for forming carbon-carbon bonds. The presence of the 4-chlorophenyl group enhances its reactivity and selectivity in palladium-catalyzed transformations, making it valuable for constructing complex heterocyclic frameworks. Its boronic acid functionality ensures compatibility with a range of aryl halides, enabling efficient synthesis of biaryl and heteroaryl compounds. The compound is particularly useful in pharmaceutical and materials science research due to its stability under standard handling conditions and consistent performance in coupling reactions. Proper storage under inert conditions is recommended to maintain its integrity.

1-(4-Chlorophenyl)-1H-pyrazole-4-boronic acid structure

2225169-87-7 structure

Product Name:1-(4-Chlorophenyl)-1H-pyrazole-4-boronic acid

CAS No:2225169-87-7

MF:C₉H₈BClN₂O₂

MW:222.44

CID:5144262

PubChem ID:66521546

Update Time:2025-06-07

1-(4-Chlorophenyl)-1H-pyrazole-4-boronic acid Chemical and Physical Properties

Names and Identifiers

- 1-(4-Chlorophenyl)-1H-pyrazole-4-boronic acid
- Boronic acid, B-[1-(4-chlorophenyl)-1H-pyrazol-4-yl]-
- (1-(4-Chlorophenyl)-1H-pyrazol-4-yl)boronic acid
- AKOS015947061
- 2225169-87-7
- Inchi： 1S/C9H8BClN2O2/c11-8-1-3-9(4-2-8)13-6-7(5-12-13)10(14)15/h1-6,14-15H
- InChI Key： OBSRKYRFKHMNHF-UHFFFAOYSA-N
- SMILES： B(C1=CN(C2=CC=C(Cl)C=C2)N=C1)(O)O

Computed Properties

Exact Mass: 222.0367354g/mol
Monoisotopic Mass: 222.0367354g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.3Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C908074-5mg	1-(4-Chlorophenyl)-1H-pyrazole-4-boronic acid	2225169-87-7	95%	5mg	￥898.20	2022-09-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C908074-25mg	1-(4-Chlorophenyl)-1H-pyrazole-4-boronic acid	2225169-87-7	95%	25mg	￥1,980.00	2022-09-29